Cas no 2680624-00-2 (Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate)

• Product Name: Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate
• CAS No: 2680624-00-2
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• CID: 5832672
• PubChem ID: 165939654
• Update Time: 2025-06-08

Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28279312
• 2680624-00-2
• methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate
• Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate

• Inchi： 1S/C9H10F3NO2S/c1-15-8(14)7(13)2-5-3-16-4-6(5)9(10,11)12/h3-4,7H,2,13H2,1H3
• InChI Key： BGCBDMMFNQISAZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C(=C1)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 253.03843422g/mol
• Monoisotopic Mass: 253.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Additional information on Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate

Research Briefing on Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate (CAS: 2680624-00-2)

In recent years, the compound Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate (CAS: 2680624-00-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethylthiophene moiety, has shown promising potential as a building block for the synthesis of novel bioactive compounds. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug discovery efforts.

Recent studies have focused on the synthesis and application of Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate in the development of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry highlighted its use in the design of potent kinase inhibitors, demonstrating significant activity against cancer cell lines. The compound's ability to interact with key amino acid residues in the ATP-binding pocket of kinases was elucidated through X-ray crystallography, providing valuable insights for structure-activity relationship (SAR) studies.

Another area of interest is the compound's role in the synthesis of peptide mimetics. Researchers have leveraged its amino acid-like structure to create analogs that mimic natural peptides, thereby enhancing bioavailability and resistance to enzymatic degradation. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a peptide sequence, resulting in improved binding affinity for a G-protein-coupled receptor (GPCR) implicated in inflammatory diseases.

In addition to its therapeutic applications, Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate has also been explored as a tool compound in chemical biology. Its fluorescent properties, attributed to the thiophene ring, have been utilized in the development of probes for imaging and tracking biological processes. A 2022 study in ACS Chemical Biology demonstrated its utility in visualizing protein-protein interactions in live cells, offering a non-invasive method for studying cellular dynamics.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as reported in a 2023 Organic Process Research & Development article. The use of flow chemistry and continuous manufacturing techniques has shown promise in addressing these issues, paving the way for broader application in industrial settings.

In conclusion, Methyl 2-amino-3-[4-(trifluoromethyl)thiophen-3-yl]propanoate (CAS: 2680624-00-2) represents a versatile and valuable scaffold in chemical biology and drug discovery. Its unique structural features and diverse applications underscore its potential as a key player in the development of next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and expanding its utility in novel therapeutic areas.